Cas no 1269233-01-3 (2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)
2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- JWWBQCGHXVOJNW-UHFFFAOYSA-N
- SCHEMBL1494643
- Z2049763100
- DTXSID301162676
- MFCD22207175
- AKOS037648664
- CS-0109769
- D70052
- EN300-6253729
- (3-AMINO-2-CHLOROPHENYL)BORONIC ACID PINACOL ESTER
- 2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenamine
- 1269233-01-3
- 2-Chloro-5-(tetramethyl-1,3,2-dioxaborolan-2-AL)aniline
- 2-Chloroaniline-3-boronic acid pinacol ester
- 2-chloro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
- BS-15125
- 2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
-
- MDL: MFCD22207175
- Inchi: 1S/C12H17BClNO2/c1-11(2)12(3,4)17-13(16-11)8-6-5-7-9(15)10(8)14/h5-7H,15H2,1-4H3
- InChI Key: JWWBQCGHXVOJNW-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CC=1B1OC(C)(C)C(C)(C)O1)N
Computed Properties
- Exact Mass: 253.1040866g/mol
- Monoisotopic Mass: 253.1040866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.5
2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IT914-200mg |
2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
1269233-01-3 | 97% | 200mg |
945.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IT914-50mg |
2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
1269233-01-3 | 97% | 50mg |
378.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IT914-100mg |
2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
1269233-01-3 | 97% | 100mg |
627CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IT914-250mg |
2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
1269233-01-3 | 97% | 250mg |
1433CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IT914-1g |
2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
1269233-01-3 | 97% | 1g |
2025.0CNY | 2021-07-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00828614-100mg |
2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
1269233-01-3 | 97% | 100mg |
¥600.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00828614-250mg |
2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
1269233-01-3 | 97% | 250mg |
¥1050.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00828614-1g |
2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
1269233-01-3 | 97% | 1g |
¥2625.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00828614-5g |
2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
1269233-01-3 | 97% | 5g |
¥5625.0 | 2022-03-01 | |
| ChemScence | CS-0109769-100mg |
2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline |
1269233-01-3 | 100mg |
$96.0 | 2022-04-28 |
2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Additional information on 2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
Comprehensive Overview of 2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS No. 1269233-01-3)
The compound 2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline, identified by its CAS No. 1269233-01-3, is a highly specialized boronic ester derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a chloro-substituted aniline moiety and a dioxaborolane ring, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers in the field of catalysis and drug discovery.
In recent years, the demand for boron-containing compounds has surged due to their pivotal role in developing targeted therapies and bioconjugation techniques. This compound, often abbreviated as 2-Chloro-3-boronic ester aniline, aligns with the growing interest in precision medicine and small-molecule inhibitors. Its boronate group enables selective binding to biomolecules, a feature extensively explored in proteomics and diagnostic assays, as highlighted in trending scientific literature.
The synthesis of CAS No. 1269233-01-3 typically involves palladium-catalyzed borylation of halogenated precursors, a process optimized for high yield and purity. Researchers frequently inquire about its stability under aqueous conditions and compatibility with green chemistry principles, reflecting broader industry shifts toward sustainable synthesis. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing this compound, ensuring compliance with Good Manufacturing Practices (GMP).
Beyond pharmaceuticals, 2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline finds niche applications in material science, particularly in designing organic electronic devices. Its electron-deficient aromatic system and boron coordination properties are exploited in OLEDs and sensors, topics gaining traction in nanotechnology forums. Users often search for its solubility profiles and thermal stability, which are crucial for these advanced applications.
From a commercial perspective, suppliers emphasize the compound’s batch-to-batch consistency and scalability, addressing frequent queries about bulk availability and custom synthesis options. Regulatory databases like REACH and FDA guidelines are referenced to assure compliance, a concern for contract research organizations (CROs) and academic labs sourcing this material.
In summary, CAS No. 1269233-01-3 exemplifies the intersection of cutting-edge chemistry and applied research. Its versatility in medicinal chemistry, catalysis, and materials engineering positions it as a compound of enduring relevance, meeting the evolving needs of both industrial and scientific communities.
1269233-01-3 (2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)